6-(4-Methylphenyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H19N5S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 6-(4-methylphenyl)-3-(piperidin-1-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H19N5S/c1-12-5-7-13(8-6-12)15-19-21-14(17-18-16(21)22-15)11-20-9-3-2-4-10-20/h5-8H,2-4,9-11H2,1H3
• InChI Key: DDXXYDOVWQEPPL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CN4CCCCC4

Description

6-(4-Methylphenyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-(4-Methylphenyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, research has shown that the compound has a high affinity for certain receptors in the brain, including the GABAA receptor and the benzodiazepine receptor. The compound has also been shown to inhibit the activity of certain enzymes, including monoamine oxidase and acetylcholinesterase.
Biochemical and Physiological Effects:
Research on this compound has shown that the compound has a range of biochemical and physiological effects. The compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. The compound has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(4-Methylphenyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a tool for studying the mechanisms of certain neurological disorders. However, one limitation of using the compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 6-(4-Methylphenyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate the compound's potential as a treatment for neurological disorders, including anxiety disorders and epilepsy. Another direction is to explore the compound's potential as an antitumor agent and antiviral agent. Additionally, research could focus on developing safer and more effective analogs of the compound for use in lab experiments and potential clinical applications.
In conclusion, this compound is a compound with potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. While the compound's mechanism of action is not fully understood, research has shown that it has a range of biochemical and physiological effects. Further research is needed to fully understand the compound's potential and to develop safer and more effective analogs for use in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of 6-(4-Methylphenyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 4-methylbenzoyl hydrazine and piperidin-1-ylmethylamine in the presence of triethylamine and carbon disulfide. The reaction mixture is heated under reflux for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

Research on 6-(4-Methylphenyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has been studied for its potential as an antitumor agent, antiviral agent, and as a potential treatment for neurological disorders.